molecular formula C13H6Cl2F4O B14052034 (2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol

(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol

Cat. No.: B14052034
M. Wt: 325.08 g/mol
InChI Key: PRNNSEJSWRDYCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol is a halogenated biphenyl methanol derivative characterized by a biphenyl core substituted with chlorine (Cl) at the 2' and 6' positions and fluorine (F) at the 2, 3, 5, and 6 positions. The methanol (-CH₂OH) functional group at the 4-position introduces polarity, influencing its solubility and reactivity. This compound’s structural complexity arises from the synergistic effects of multiple halogens, which modulate electronic, steric, and physicochemical properties .

Properties

Molecular Formula

C13H6Cl2F4O

Molecular Weight

325.08 g/mol

IUPAC Name

[4-(2,6-dichlorophenyl)-2,3,5,6-tetrafluorophenyl]methanol

InChI

InChI=1S/C13H6Cl2F4O/c14-6-2-1-3-7(15)8(6)9-12(18)10(16)5(4-20)11(17)13(9)19/h1-3,20H,4H2

InChI Key

PRNNSEJSWRDYCN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)C2=C(C(=C(C(=C2F)F)CO)F)F)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound is compared below with three analogs, highlighting substituent positioning and halogenation patterns:

Compound Substituents Key Features
(2',6'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol Cl (2',6'), F (2,3,5,6), -CH₂OH (4) High halogen density; ortho-Cl and para-F create steric hindrance and electron withdrawal .
(3',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-yl)-methanol Cl (3',4'), F (2,3,5,6), -CH₂OH (4) Meta-Cl substitution reduces steric strain; altered electronic effects vs. ortho-Cl .
[2'-(Trifluoromethyl)-4-Biphenylyl]Methanol -CF₃ (2'), -CH₂OH (4) Bulky -CF₃ group increases hydrophobicity; lacks fluorine/chlorine synergy .
5,5'-Dichloro-2,2'-dihydroxy-tetraphenylsuccinodilactone Cl (5,5'), hydroxyl groups Lactone structure with Cl; higher polarity due to hydroxyls .
Key Observations:
  • Electron-Withdrawing Effects: The tetrafluoro substitution enhances electron withdrawal, stabilizing the biphenyl ring system more effectively than mono-/di-halogenated analogs .
  • Functional Group Impact: The methanol group introduces hydrogen-bonding capability, contrasting with lactone or -CF₃ analogs, which prioritize hydrophobicity or rigidity .

Physicochemical Properties

Property Target Compound (Inferred) (3',4'-Dichloro Analog) [2'-(Trifluoromethyl) Analog]
Molecular Weight ~380–400 g/mol ~380–400 g/mol ~280–300 g/mol
Melting Point 190–210°C (estimated) 170–190°C (estimated) 150–170°C (discontinued )
Solubility Low in water; moderate in DMSO Similar to target compound Higher in organic solvents
Discussion:
  • The higher halogen density in the target compound likely elevates its melting point compared to less halogenated analogs .

Reactivity and Stability

  • Acidity of Methanol Group: The electron-withdrawing halogens increase the acidity of the -CH₂OH group, making it more reactive in deprotonation reactions compared to non-halogenated biphenyl methanols .
  • Environmental Persistence : The compound’s halogen density suggests resistance to biodegradation, similar to polychlorinated biphenyls (PCBs), though fluorine’s stability may further prolong environmental half-life .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.